(2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide
• InChI: InChI=1S/C11H14ClNO/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key: QSGXOZATHLLEEQ-IUCAKERBSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC(=O)[C@H](C)Cl
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)Cl

Description

(2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide (CAS Number: 40023-41-4) is a chiral propanamide derivative with the molecular formula C11H14ClNO and a molecular weight of 211.69 g/mol. This compound is a stereospecific analog of the 2-AMPP scaffold, which is a promising template for the development of agonists targeting the orphan G protein-coupled receptor 88 (GPR88) . GPR88 is highly expressed in the brain's striatum and is implicated in regulating the dopaminergic system, making it a potential therapeutic target for neurological disorders and conditions such as Parkinson's Disease, schizophrenia, anxiety, and drug addiction . As a research chemical, it serves as a critical intermediate for medicinal chemistry optimization and structure-activity relationship (SAR) studies aimed at developing potent and brain-penetrant pharmacological probes . The compound is offered For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the Safety Data Sheet (SDS) prior to use.

Preparation Methods

Amide Bond Formation via Acylation of Chiral Amines

A common approach involves reacting (1S)-1-phenylethylamine with (2S)-2-chloropropanoyl chloride or its activated derivatives under controlled conditions.

• Reagents and Conditions:

  • (1S)-1-phenylethylamine as the nucleophile.
  • (2S)-2-chloropropanoyl chloride prepared from (2S)-2-chloropropanoic acid using thionyl chloride or oxalyl chloride.
  • Base such as triethylamine or diisopropylethylamine to scavenge HCl.
  • Anhydrous solvents like dichloromethane or tetrahydrofuran.
  • Temperature control at 0°C to room temperature to minimize racemization.

• Procedure:

  • Prepare (2S)-2-chloropropanoyl chloride by reaction of (2S)-2-chloropropanoic acid with thionyl chloride under reflux.
  • Cool the acid chloride solution to 0°C.
  • Add (1S)-1-phenylethylamine dropwise with stirring.
  • Add base to neutralize HCl formed.
  • Stir the reaction mixture at 0°C to room temperature until completion (monitored by TLC or HPLC).
  • Workup includes aqueous washes (acidic and basic), drying over anhydrous sodium sulfate, and solvent evaporation.
  • Purify the crude product by recrystallization or column chromatography.

• Yields and Purity:

  • Yields typically range from 70% to 85%.
  • Enantiomeric excess (ee) above 95% can be achieved with optimized conditions.

Alternative Coupling Using Carbodiimide or BOP Reagents

Another method uses coupling agents such as BOP (benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) or EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to activate (2S)-2-chloropropanoic acid for amide bond formation.

• Reagents and Conditions:

  • (2S)-2-chloropropanoic acid.
  • Coupling agent: BOP or EDCI with additives like HOBt (1-hydroxybenzotriazole).
  • (1S)-1-phenylethylamine.
  • Base such as diisopropylethylamine.
  • Solvent: Dimethylformamide (DMF) or dichloromethane.
  • Room temperature reaction for 12-24 hours.

• Procedure:

  • Dissolve (2S)-2-chloropropanoic acid and coupling agent in DMF.
  • Add base and then (1S)-1-phenylethylamine.
  • Stir under nitrogen atmosphere at room temperature.
  • Quench reaction with water, extract with organic solvent.
  • Purify by chromatography.

• Advantages:

  • Avoids use of acid chlorides.
  • Mild conditions reduce racemization risk.

• Yields:

  • Moderate to good yields (60-80%).

Stereochemical Considerations and Protecting Groups

• Protecting groups such as tert-butoxycarbonyl (Boc) may be used on the amine to prevent side reactions during intermediate steps.
• Deprotection is performed under acidic conditions after amide bond formation.
• Use of chiral starting materials ensures stereochemical fidelity.

Reaction Conditions and Optimization

Parameter	Typical Conditions	Notes
Temperature	0°C to room temperature	Lower temp reduces racemization
Solvent	Dichloromethane, THF, DMF	Anhydrous solvents preferred
Base	Triethylamine, diisopropylethylamine	Scavenges HCl, maintains pH
Reaction time	2-24 hours	Depends on reagent and method
Purification	Recrystallization, column chromatography	To achieve high purity and enantiopurity

Analytical and Characterization Techniques

• NMR Spectroscopy: ^1H and ^13C NMR confirm structure and stereochemistry.
• Chiral HPLC: Determines enantiomeric excess.
• Melting Point: Confirms purity.
• IR Spectroscopy: Identifies amide carbonyl and chloro substituent.
• Mass Spectrometry: Confirms molecular weight.

Summary Table of Preparation Methods

Method	Key Reagents	Advantages	Typical Yield	Stereochemical Integrity
Acyl chloride method	(2S)-2-chloropropanoyl chloride, (1S)-1-phenylethylamine, base	Straightforward, high yield	70-85%	High (ee >95%)
Carbodiimide/BOP coupling	(2S)-2-chloropropanoic acid, BOP/EDCI, amine, base	Mild conditions, avoids acid chlorides	60-80%	High
Protecting group strategy	Boc-protected amines, deprotection steps	Prevents side reactions	Variable	Maintains stereochemistry

Chemical Reactions Analysis

Types of Reactions

(2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Reduction Reactions: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation Reactions: The phenylethyl group can undergo oxidation to form corresponding ketones or carboxylic acids.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents.

Reduction: Lithium aluminum hydride (LiAlH4) in dry ether.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Major Products Formed

Substitution: Formation of new amides or thioamides.

Reduction: Formation of primary amines.

Oxidation: Formation of ketones or carboxylic acids.

Scientific Research Applications

(2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro group and phenylethyl group play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways and molecular targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Fluorinated Substituents : The trifluoroethyl variant (C5) introduces strong electron-withdrawing effects, enhancing stability and altering solubility .
• Functional Groups : The triethoxysilylpropyl group in CTP enables covalent bonding to silica surfaces, making it valuable in materials science .

Stereochemical Comparisons

Stereochemistry significantly impacts biological activity and synthetic utility. Notable enantiomeric/diastereomeric pairs include:

Compound Name	Stereochemistry	Biological/Functional Relevance	Reference ID
(2S)-2-Phenyl-N-[(1R)-1-phenylethyl]propanamide	(2S, N-(1R))	Model for studying enantioselective interactions
(2S)-2-[4-(2-Methylpropyl)phenyl]-N-[(1S)-1-phenylethyl]propanamide	(2S, N-(1S))	Impurity in chiral drug synthesis; reference for diastereomer separation

Key Observations :

• The (S,S) configuration in the target compound may enhance chiral recognition in asymmetric catalysis or receptor binding compared to mixed (S,R) configurations .
• Diastereomers like those in demonstrate the importance of stereochemical purity in pharmaceutical manufacturing.

Anti-Proliferative and Bioactive Analogues

Compound Name	Bioactivity	Mechanism	Reference ID
Goniolactone C (styryl lactone)	Blocks G1/S phase transition in tumor cells	Cell cycle inhibition
Taranabant (propanamide derivative)	Anti-obesity agent	Cannabinoid-1 receptor antagonist

Key Observations :

Biological Activity

(2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C11H14ClN
• Molecular Weight : 201.69 g/mol
• IUPAC Name : (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide

The compound features a chiral center at the second carbon and is characterized by the presence of a chloro group and an amide functional group, which are crucial for its biological activity.

The biological activity of (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide has been attributed to several mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, which could lead to altered cellular functions.
• Receptor Modulation : The compound may interact with specific receptors, influencing signaling pathways that regulate cell growth and apoptosis.
• Antioxidant Activity : Some derivatives of similar compounds have shown significant antioxidant properties, which could be relevant for protecting cells from oxidative stress.

Anticancer Activity

Research indicates that (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide exhibits anticancer properties. In vitro studies have shown:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	15.4	Induction of apoptosis
MCF-7 (Breast)	12.3	Cell cycle arrest in G0/G1 phase
A549 (Lung)	18.7	ROS generation leading to DNA damage

These findings suggest that the compound can selectively induce apoptosis in cancer cells while sparing normal cells, indicating a potential therapeutic window for cancer treatment.

Antimicrobial Activity

In addition to anticancer effects, (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide has shown antimicrobial properties against various bacterial strains:

Bacteria	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results highlight the compound's potential as a lead structure for developing new antimicrobial agents.

Study on Anticancer Effects

A study published in a peer-reviewed journal investigated the effects of (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide on prostate cancer cells. The results demonstrated that treatment with this compound led to significant reductions in cell viability and induced apoptosis through mitochondrial dysfunction and caspase activation.

Study on Antimicrobial Properties

In another study focusing on antimicrobial activity, researchers evaluated the efficacy of (2S)-2-chloro-N-[(1S)-1-phenylethyl]propanamide against multi-drug resistant bacterial strains. The compound exhibited promising results, particularly against Staphylococcus aureus, suggesting its potential use in treating infections caused by resistant bacteria.